Cas no 23010-35-7 (Hexadecane, 2-chloro-)

• Product Name: Hexadecane, 2-chloro-
• CAS No: 23010-35-7
• MF: C₁₆H₃₃Cl
• MW: 260.886224508286
• CID: 268006
• PubChem ID: 90869
• Update Time: 2025-04-19

Hexadecane, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• Hexadecane, 2-chloro-
• 2-chlorohexadecane
• DTXSID50885223
• AKOS013838709
• SCHEMBL8206227
• 23010-35-7

• Inchi： 1S/C16H33Cl/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(2)17/h16H,3-15H2,1-2H3
• InChI Key： OFWCQAKDOFOJNQ-UHFFFAOYSA-N
• SMILES： ClC(C)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 260.22729
• Monoisotopic Mass: 260.2270787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.8719 (estimate)
• Melting Point: 17.9°C (estimate)
• Boiling Point: 343.47°C (estimate)
• Refractive Index: 1.4467 (estimate)
• PSA: 0